Cas no 2138052-56-7 (1-(2-Nitrobenzenesulfonyl)-2-(pyrrolidin-2-yl)piperidine)

• Product Name: 1-(2-Nitrobenzenesulfonyl)-2-(pyrrolidin-2-yl)piperidine
• CAS No: 2138052-56-7
• MF: C₁₅H₂₁N₃O₄S
• MW: 339.409942388535
• CID: 5949107
• PubChem ID: 165500486
• Update Time: 2025-05-19

1-(2-Nitrobenzenesulfonyl)-2-(pyrrolidin-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1169712
• 2138052-56-7
• 1-(2-nitrobenzenesulfonyl)-2-(pyrrolidin-2-yl)piperidine
• 1-(2-Nitrobenzenesulfonyl)-2-(pyrrolidin-2-yl)piperidine

• Inchi： 1S/C15H21N3O4S/c19-18(20)14-8-1-2-9-15(14)23(21,22)17-11-4-3-7-13(17)12-6-5-10-16-12/h1-2,8-9,12-13,16H,3-7,10-11H2
• InChI Key： BOMYPOYWNQKJJB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCCCC1C1CCCN1)(=O)=O

Computed Properties

• Exact Mass: 339.12527733g/mol
• Monoisotopic Mass: 339.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 104Ų

Additional information on 1-(2-Nitrobenzenesulfonyl)-2-(pyrrolidin-2-yl)piperidine

Comprehensive Overview of 1-(2-Nitrobenzenesulfonyl)-2-(pyrrolidin-2-yl)piperidine (CAS No. 2138052-56-7)

The compound 1-(2-Nitrobenzenesulfonyl)-2-(pyrrolidin-2-yl)piperidine (CAS No. 2138052-56-7) is a specialized chemical entity that has garnered significant attention in the field of organic synthesis and medicinal chemistry. Its unique structural features, combining a piperidine core with a pyrrolidine moiety and a 2-nitrobenzenesulfonyl group, make it a versatile intermediate for the development of novel pharmacologically active molecules. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential applications in drug discovery and development.

One of the key reasons for the growing interest in 1-(2-Nitrobenzenesulfonyl)-2-(pyrrolidin-2-yl)piperidine is its role as a building block in the synthesis of heterocyclic compounds. Heterocycles are fundamental to many drugs, and the presence of both piperidine and pyrrolidine rings in this compound provides a scaffold that can be modified to target various biological pathways. This aligns with current trends in fragment-based drug design, where small, structurally diverse molecules are used to construct larger, more complex drug candidates.

In addition to its synthetic utility, 1-(2-Nitrobenzenesulfonyl)-2-(pyrrolidin-2-yl)piperidine has been explored for its potential in central nervous system (CNS) drug development. The piperidine and pyrrolidine motifs are commonly found in CNS-active compounds, and the 2-nitrobenzenesulfonyl group can serve as a protective or activating group in multi-step syntheses. This makes the compound particularly valuable for researchers working on neurodegenerative diseases or psychiatric disorders, areas that are currently high-priority in global health research.

The compound’s CAS number 2138052-56-7 is often searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. With the rise of AI-driven drug discovery, there is a surge in demand for well-characterized intermediates like this one, as they are essential for training machine learning models and predicting novel bioactive molecules. The integration of such compounds into virtual screening libraries further underscores their importance in modern drug development pipelines.

From a technical perspective, the synthesis of 1-(2-Nitrobenzenesulfonyl)-2-(pyrrolidin-2-yl)piperidine involves multi-step organic reactions, including sulfonylation and cyclization processes. The 2-nitrobenzenesulfonyl group is particularly noteworthy for its role as a protecting group in peptide chemistry, which has implications for the development of therapeutic peptides and bioconjugates. This versatility makes the compound a subject of interest in both academic and industrial research settings.

Another area where 1-(2-Nitrobenzenesulfonyl)-2-(pyrrolidin-2-yl)piperidine shows promise is in the field of catalysis. The compound’s structure allows it to act as a ligand or precursor for catalysts used in asymmetric synthesis, a hot topic in green chemistry and sustainable pharmaceutical manufacturing. As the industry shifts toward more environmentally friendly processes, the demand for such specialized intermediates is expected to grow.

In summary, 1-(2-Nitrobenzenesulfonyl)-2-(pyrrolidin-2-yl)piperidine (CAS No. 2138052-56-7) is a multifaceted compound with broad applications in drug discovery, catalysis, and synthetic chemistry. Its structural complexity and functional group diversity make it a valuable asset for researchers aiming to address some of the most pressing challenges in modern science. As the fields of AI-driven drug design and sustainable chemistry continue to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of these disciplines.